Cas no 1353947-28-0 (1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol)

• Product Name: 1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol
• CAS No: 1353947-28-0
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• MDL: MFCD21098975
• CID: 2091162
• PubChem ID: 66570244
• Update Time: 2025-06-08

1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol
• G69013
• 1-pyridin-2-ylsulfonylpyrrolidin-3-ol
• 1-(Pyridine-2-sulfonyl)pyrrolidin-3-ol
• DB-225788
• AKOS024464629
• 1-(Pyridine-2-sulfonyl)-pyrrolidin-3-ol
• 1353947-28-0

• MDL： MFCD21098975
• Inchi： 1S/C9H12N2O3S/c12-8-4-6-11(7-8)15(13,14)9-3-1-2-5-10-9/h1-3,5,8,12H,4,6-7H2
• InChI Key： GMYCBJPSDLOJEO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)(N1CCC(C1)O)(=O)=O

Computed Properties

• Exact Mass: 228.05686342g/mol
• Monoisotopic Mass: 228.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol

Recent Advances in the Study of 1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol (CAS: 1353947-28-0) in Chemical Biology and Pharmaceutical Research

The compound 1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol (CAS: 1353947-28-0) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has garnered significant attention due to its unique structural features, which enable diverse biological activities and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in drug discovery programs targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol exhibits potent inhibitory activity against several protein kinases involved in cancer signaling pathways. The researchers utilized structure-activity relationship (SAR) studies to modify the pyrrolidine and pyridine moieties, leading to improved selectivity and potency against specific kinase targets. X-ray crystallography revealed key interactions between the sulfonyl group and the kinase ATP-binding site, providing valuable insights for further drug design.

In the field of infectious diseases, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the compound's effectiveness as a novel antibacterial agent. The study showed that 1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol derivatives displayed significant activity against multidrug-resistant Gram-positive bacteria, including MRSA strains. Mechanistic studies suggested that these compounds interfere with bacterial cell wall biosynthesis through inhibition of essential enzymes, offering a potential new approach to combat antibiotic resistance.

Neuroscience research has also benefited from investigations into this chemical scaffold. A 2024 study in ACS Chemical Neuroscience identified 1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol analogs as modulators of neurotransmitter receptors, particularly showing affinity for GABAergic and glutamatergic systems. These findings open new possibilities for developing treatments for neurological disorders such as epilepsy, anxiety, and neurodegenerative diseases.

The synthetic accessibility of 1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol has been another focus of recent research. A 2023 paper in Organic Process Research & Development described an improved, scalable synthesis route with higher yields and reduced environmental impact. This advancement is particularly important for facilitating further pharmacological studies and potential clinical development of derivatives based on this core structure.

Looking forward, the versatility of 1-(Pyridin-2-ylsulfonyl)pyrrolidin-3-ol suggests it will continue to be a valuable scaffold in medicinal chemistry. Current research directions include exploring its potential in targeted protein degradation (PROTACs), covalent inhibitor design, and as a building block for fragment-based drug discovery. The compound's balanced physicochemical properties and demonstrated biological activities position it as an important tool for future drug discovery efforts across multiple therapeutic areas.